7-Methoxy-6-methyl-indan-4-ol

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 7-methoxy-6-methyl-2,3-dihydro-1H-inden-4-ol
• InChI: InChI=1S/C11H14O2/c1-7-6-10(12)8-4-3-5-9(8)11(7)13-2/h6,12H,3-5H2,1-2H3
• InChI Key: NGZHIEVWEDVAEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2CCCC2=C1OC)O

Description

7-Methoxy-6-methyl-indan-4-ol is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The stirred solution of 7-methoxy-6-methyl-indan-4-carbaldehyde (1.0 gm, 0.0060 mole) in Methanol (20 ml), Sulphuric acid (0.6 ml) was added at room temperature. To the reaction mixture, 30% Hydrogen peroxide (1.6 ml) was added and stirred for 1 hour at 0° C. Methanol was distilled under vacuum and the residue was dissolved in Ethylacetate (50 ml), further ethyl acetate layer was washed with water and evaporated to give a crude product, which upon triturating with Hexane give 600 mg title compound as a solid.